![molecular formula C19H22N2O B3032733 2-(4-Benzylpiperazino)-1-phenyl-1-ethanone CAS No. 41298-80-0](/img/structure/B3032733.png)
2-(4-Benzylpiperazino)-1-phenyl-1-ethanone
Overview
Description
2-(4-Benzylpiperazino)-1-phenyl-1-ethanone is a useful research compound. Its molecular formula is C19H22N2O and its molecular weight is 294.4 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Novel Compounds :
- The compound has been used in the synthesis of various derivatives for potential applications in medicinal and pharmaceutical research. For example, it's involved in the synthesis of 6-phenyl-4-(4-(4-(p-tolyloxy) phenoxy) phenyl)-5,6-dihydropyrimidin-2(1H)-one, which was studied for antimicrobial activity against species like bacillus subtillis, staphylococcus aureus, Escherichia coli, and salmonella typhi (Dave et al., 2013).
Antimicrobial Activity :
- Various derivatives synthesized using 2-(4-Benzylpiperazino)-1-phenyl-1-ethanone have been studied for their antimicrobial properties. This includes research on compounds like 1-(2-hydroxy-3,5-bis((3-imino-3H-1,2,4-dithiazol-5-yl)amino)phenyl)ethanone, highlighting the importance of this compound in developing new antimicrobial agents (Wanjari, 2020).
Structural Chemistry and Anti-inflammatory Activity :
- Structural chemistry studies involving derivatives of this compound have been conducted to explore their potential anti-inflammatory applications. The structural properties and in vivo anti-inflammatory activities of phenyl dimer compounds derived from it were studied, demonstrating significant anti-inflammatory effects in animal models (Singh et al., 2020).
Anticonvulsant Activity :
- Research has also explored the potential anticonvulsant activity of derivatives of this compound. This includes the synthesis of novel N1‐[5‐(4‐substituted phenyl)‐1,3,4‐thiadiazol‐2‐yl]‐N4‐(4‐substituted benzaldehyde)‐semicarbazones using this compound, which showed significant anticonvulsant activity in models like maximal electroshock seizure (MES) and subcutaneous pentylenetrtrazole (scPTZ) models (Rajak et al., 2009).
Photoremovable Protecting Group for Carboxylic Acids :
- In another study, 1-[2-(2-hydroxyalkyl)phenyl]ethanone, a related compound, was used as a new photoremovable protecting group for carboxylic acids. The research showed the potential for these compounds in controlled release of active substances in pharmaceuticals (Atemnkeng et al., 2003).
Future Directions
Properties
IUPAC Name |
2-(4-benzylpiperazin-1-yl)-1-phenylethanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O/c22-19(18-9-5-2-6-10-18)16-21-13-11-20(12-14-21)15-17-7-3-1-4-8-17/h1-10H,11-16H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RIEJQUMBGGUKHN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=CC=C2)CC(=O)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80377525 | |
Record name | 2-(4-benzylpiperazino)-1-phenyl-1-ethanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80377525 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
294.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
41298-80-0 | |
Record name | 2-(4-benzylpiperazino)-1-phenyl-1-ethanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80377525 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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